Cas no 2228349-00-4 (3-amino-1-{imidazo1,2-apyrazin-3-yl}propan-1-one)
3-amino-1-{imidazo1,2-apyrazin-3-yl}propan-1-one Chemical and Physical Properties
Names and Identifiers
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- 3-amino-1-{imidazo1,2-apyrazin-3-yl}propan-1-one
- 3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one
- 2228349-00-4
- EN300-1727110
-
- Inchi: 1S/C9H10N4O/c10-2-1-8(14)7-5-12-9-6-11-3-4-13(7)9/h3-6H,1-2,10H2
- InChI Key: GCUDJLWTGZUNFY-UHFFFAOYSA-N
- SMILES: O=C(CCN)C1=CN=C2C=NC=CN12
Computed Properties
- Exact Mass: 190.08546096g/mol
- Monoisotopic Mass: 190.08546096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 73.3Ų
3-amino-1-{imidazo1,2-apyrazin-3-yl}propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1727110-0.05g |
3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one |
2228349-00-4 | 0.05g |
$1261.0 | 2023-09-20 | ||
| Enamine | EN300-1727110-0.1g |
3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one |
2228349-00-4 | 0.1g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1727110-0.25g |
3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one |
2228349-00-4 | 0.25g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1727110-0.5g |
3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one |
2228349-00-4 | 0.5g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1727110-1.0g |
3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one |
2228349-00-4 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1727110-2.5g |
3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one |
2228349-00-4 | 2.5g |
$2940.0 | 2023-09-20 | ||
| Enamine | EN300-1727110-5.0g |
3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one |
2228349-00-4 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1727110-10.0g |
3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one |
2228349-00-4 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1727110-1g |
3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one |
2228349-00-4 | 1g |
$1500.0 | 2023-09-20 | ||
| Enamine | EN300-1727110-5g |
3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one |
2228349-00-4 | 5g |
$4349.0 | 2023-09-20 |
3-amino-1-{imidazo1,2-apyrazin-3-yl}propan-1-one Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 3-amino-1-{imidazo1,2-apyrazin-3-yl}propan-1-one
Comprehensive Overview of 3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one (CAS No. 2228349-00-4)
3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one (CAS No. 2228349-00-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, featuring an imidazo[1,2-a]pyrazine core, is a subject of interest for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Researchers are increasingly exploring its role in modulating enzymatic activity and cellular signaling pathways.
The molecular structure of 3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one combines an amino functional group with a propan-1-one moiety, which enhances its reactivity and binding affinity to biological targets. This makes it a valuable scaffold for designing novel compounds with improved pharmacokinetic properties. Recent studies highlight its potential in addressing unmet medical needs, such as targeting protein-protein interactions and allosteric binding sites, which are hot topics in modern drug development.
In the context of current trends, 3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one aligns with the growing demand for small-molecule therapeutics and precision medicine. Its versatility allows for modifications that can optimize bioavailability and target selectivity, addressing common challenges in drug design. Additionally, its potential applications in oncology and neurological disorders are being actively investigated, reflecting the compound's relevance to high-impact research areas.
From a synthetic chemistry perspective, the preparation of 3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one involves multi-step reactions, often requiring catalysts and protective group strategies to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline its production, catering to the industry's push for green chemistry and sustainable manufacturing.
The compound's physicochemical properties, including its solubility, stability, and logP value, are critical for its practical applications. These attributes are frequently analyzed using high-performance liquid chromatography (HPLC) and mass spectrometry (MS), ensuring compliance with regulatory standards. Such rigorous characterization is essential for its integration into preclinical studies and eventual clinical trials.
As the scientific community continues to explore 3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one, its potential extends beyond traditional therapeutics. For instance, its derivatives are being studied for their role in diagnostic imaging and theranostics, merging treatment and diagnostics into a single platform. This aligns with the rising interest in personalized healthcare and AI-driven drug discovery, where computational tools are used to predict compound behavior and optimize molecular designs.
In summary, 3-amino-1-{imidazo[1,2-a]pyrazin-3-yl}propan-1-one (CAS No. 2228349-00-4) represents a promising candidate in the realm of medicinal chemistry. Its structural uniqueness, combined with its potential therapeutic applications, positions it as a compound of high value in both academic and industrial settings. Future research will likely uncover new dimensions of its utility, further solidifying its place in the evolving landscape of drug development and biomedical innovation.
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